Cas no 104080-55-9 (4-(4-Acetylpiperazin-1-yl)benzoic acid)

• Product Name: 4-(4-Acetylpiperazin-1-yl)benzoic acid
• CAS No: 104080-55-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD05862631
• CID: 1067509
• PubChem ID: 2051490
• Update Time: 2025-04-20

4-(4-Acetylpiperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Acetylpiperazin-1-yl)benzoic acid
• AKOS BB-4072
• 1-[4-(4-Carboxyphenyl)piperazin-1-yl]ethan-1-one, 1-Acetyl-4-(4-carboxyphenyl)piperazine
• 104080-55-9
• CS-0325380
• AKOS000260509
• EN300-1229321
• F1929-0812
• SCHEMBL14802425
• DTXSID50366007
• Benzoic acid, 4-(4-acetyl-1-piperazinyl)-
• DB-366815
• MFCD05862631
• TS-00760

• MDL： MFCD05862631
• Inchi： 1S/C13H16N2O3/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(3-5-12)13(17)18/h2-5H,6-9H2,1H3,(H,17,18)
• InChI Key： ZKYICYCPDDEYGN-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

4-(4-Acetylpiperazin-1-yl)benzoic acid Security Information

• Hazardous Material Identification：